Cas no 936001-98-8 ((4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers))

• Product Name: (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
• CAS No: 936001-98-8
• Molecular Formula: C₁₂H₁₈O₃
• Molecular Weight: 210.26952
• CID: 858363
• PubChem ID: 14263535

(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) Properties

Names and Identifiers

• [(4R)-1-hydroxy-4-(prop-1-en-2-yl)cyclohex-2-en-1-yl]methyl acetate
• (4R)-1-Acetyl-1-hydroxy-4-(1-Methylethenyl)-2-cyclohexene-1-Methanol
• (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
• (4R)-1-HYDROXY-4-(1-METHYLETHENYL)-2-CYCLOHEXENE-1-METHANOL 1-ACETATE
• (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
• [(4R)-1-hydroxy-4-prop-1-en-2-ylcyclohex-2-en-1-yl]methyl acetate
• DTXSID60558138
• 936001-98-8

• InChIKey： VFVJYMAACGYTMS-PXYINDEMSA-N
• Inchi： InChI=1S/C12H18O3/c1-9(2)11-4-6-12(14,7-5-11)8-15-10(3)13/h4,6,11,14H,1,5,7-8H2,2-3H3/t11-,12?/m0/s1
• SMILES： CC(=C)[C@@H]1CCC(C=C1)(COC(=O)C)O

Computed Properties

• Exact Mass: 210.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 210.125594432g/mol
• Heavy Atom Count: 15
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.82290
• PSA: 46.53000
• Boiling Point: 291.0±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 114.2±20.1 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids